Cas no 1361599-18-9 (3-Chloro-2-(perchlorophenyl)isonicotinic acid)

• Product Name: 3-Chloro-2-(perchlorophenyl)isonicotinic acid
• CAS No: 1361599-18-9
• MF: C₁₂H₃Cl₆NO₂
• MW: 405.875717401505
• CID: 4969068
• Update Time: 2025-10-29

3-Chloro-2-(perchlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(perchlorophenyl)isonicotinic acid

• Inchi： 1S/C12H3Cl6NO2/c13-5-3(12(20)21)1-2-19-11(5)4-6(14)8(16)10(18)9(17)7(4)15/h1-2H,(H,20,21)
• InChI Key： QSQXABGVSVPHHA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=C(C(=O)O)C=CN=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• XLogP3: 5.8
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(perchlorophenyl)isonicotinic acid

Recent Advances in the Study of 3-Chloro-2-(perchlorophenyl)isonicotinic Acid (CAS: 1361599-18-9)

The compound 3-Chloro-2-(perchlorophenyl)isonicotinic acid (CAS: 1361599-18-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its unique perchlorinated phenyl and chlorinated pyridine moieties, has shown promising biological activities that warrant further investigation. Recent studies have focused on its potential as a building block for novel therapeutic agents and its interactions with biological targets.

Structural analysis reveals that the electron-withdrawing effects of both the perchlorophenyl group and the chlorine substituent on the pyridine ring contribute to the molecule's distinctive electronic properties. These characteristics make it particularly interesting for drug design, as they influence both the compound's reactivity and its ability to interact with biological macromolecules. Computational modeling studies published in 2023 suggest that these features may facilitate specific binding interactions with certain enzyme active sites.

Recent pharmacological screening has identified potential anti-inflammatory and antimicrobial properties associated with this compound. A 2024 study in the Journal of Medicinal Chemistry reported that derivatives of 3-Chloro-2-(perchlorophenyl)isonicotinic acid exhibited significant inhibitory activity against COX-2, with IC50 values in the low micromolar range. This finding suggests potential applications in the development of new anti-inflammatory drugs with potentially improved safety profiles compared to current NSAIDs.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route that achieves higher yields while reducing the use of hazardous reagents. This development is particularly important for enabling further pharmacological evaluation and potential scale-up for clinical studies.

Ongoing research is exploring the structure-activity relationships of various derivatives, with particular focus on modifications to the carboxylic acid functionality and the perchlorophenyl moiety. Early results suggest that ester and amide derivatives may offer improved bioavailability while maintaining the desired biological activity. These findings position 3-Chloro-2-(perchlorophenyl)isonicotinic acid as a promising scaffold for future drug discovery efforts in multiple therapeutic areas.

From a safety perspective, preliminary toxicological studies indicate that the compound shows acceptable in vitro safety profiles at pharmacologically relevant concentrations. However, researchers caution that more comprehensive preclinical evaluation will be necessary to fully assess its therapeutic potential. The unique combination of structural features in this molecule continues to attract attention from both academic and industrial research groups, suggesting it may play an important role in the development of next-generation pharmaceutical agents.